Cas no 2060031-93-6 (6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 2060031-93-6
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD30476522
• CID: 5153874
• PubChem ID: 136626764
• Update Time: 2025-10-29

6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-1,5-dihydro-1-(1-methylethyl)-
• 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD30476522
• Inchi： 1S/C8H11N5O/c1-4(2)13-6-5(3-10-13)7(14)12-8(9)11-6/h3-4H,1-2H3,(H3,9,11,12,14)
• InChI Key： DWFRBBMJEYSZGQ-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C2C=NN(C(C)C)C=2N=1

Additional information on 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2060031-93-6)

6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one, also known by its CAS number 2060031-93-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one is characterized by a pyrazolopyrimidine core with a 6-amino substituent and an isopropyl group at the 1-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various pharmacological studies. The pyrazolopyrimidine scaffold is well-known for its ability to interact with various biological targets, including enzymes and receptors, which makes it an attractive moiety in drug discovery.

The synthesis of 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one has been reported using several methodologies. One common approach involves the condensation of 3-amino-1-isopropylpyrazole with a suitable pyrimidine derivative under appropriate conditions. This reaction typically proceeds via a multi-step process that includes the formation of an intermediate and subsequent cyclization to form the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the synthesized compound.

In terms of biological activities, 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in important metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth and division. This property makes it a potential lead compound for the development of targeted therapies for diseases such as cancer.

Beyond its enzymatic inhibition properties, 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines in immune cells. This suggests that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient plasma concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 6-amino-1-(propan-2-yl)-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2060031-93-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.